Cas no 1805414-55-4 (2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine
• CAS No: 1805414-55-4
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871808
• Update Time: 2023-08-20

2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-fluoro-6-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-5(8(10)11)2-6(9)7(3-12)13-4/h2,8H,1H3
• InChI Key： XGJDVTODJRFZHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7